Cas no 2050-49-9 (2,4-Dibromo-1-naphthol)
2,4-Dibromo-1-naphthol structure
Product Name:2,4-Dibromo-1-naphthol
CAS No:2050-49-9
MF:C10H6Br2O
MW:301.962041378021
MDL:MFCD00059130
CID:42383
PubChem ID:87566911
Update Time:2025-04-18
2,4-Dibromo-1-naphthol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dibromonaphthalen-1-ol
- 2,4-Dibromo-1-naphthol
- 2,4-Dibromo-1-naphthalenol
- 1-Naphthalenol,2,4-dibromo
- 2,4-Dibrom-[1]naphthol
- 2,4-dibromo-[1]naphthol
- 2.4-Dibrom-1-hydroxy-naphthalin
- ACMC-1CDOF
- C10H6Br2O
- c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8
- h1-5,13H
- PSGUDVJPEWTBRM-UHFFFAOYSA
- 1-Naphthalenol, 2,4-dibromo-
- NSC6230
- PubChem22922
- KSC494I8T
- 2,4-dibromo-naphthalen-1-ol
- PSGUDVJPEWTBRM-UHFFFAOYSA-
- PSGUDVJPEWTBRM-UHFFFAOYSA-N
- 5796AF
- FCH1322835
- VZ22477
- BC004843
- AK130318
- SC-9
- AC-22898
- NSC-6230
- CS-0313650
- T70539
- NSC 6230
- AI3-00182
- DTXSID80174490
- FT-0634004
- 2050-49-9
- AKOS016013954
- AS-59432
- A23850
- D0195
- SCHEMBL585863
- MFCD00059130
- InChI=1/C10H6Br2O/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-5,13H
-
- MDL： MFCD00059130
- Inchi： 1S/C10H6Br2O/c11-8-5-9(12)10(13)7-4-2-1-3-6(7)8/h1-5,13H
- InChI Key： PSGUDVJPEWTBRM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C2C=CC=CC2=1)O)Br
Computed Properties
- Exact Mass: 299.87900
- Monoisotopic Mass: 299.879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 20.2
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: Not determined
- Density: 1.956
- Melting Point: 106.0 to 110.0 deg-C
- Boiling Point: 357°Cat760mmHg
- Flash Point: 169.7°C
- Refractive Index: 1.726
- PSA: 20.23000
- LogP: 4.07040
- Solubility: Not determined
2,4-Dibromo-1-naphthol Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
2,4-Dibromo-1-naphthol Customs Data
- HS CODE：2908199090
- Customs Data：
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
2,4-Dibromo-1-naphthol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219005376-5g |
2,4-Dibromonaphthalen-1-ol |
2050-49-9 | 97% | 5g |
$562.80 | 2023-09-02 | |
| Alichem | A219005376-10g |
2,4-Dibromonaphthalen-1-ol |
2050-49-9 | 97% | 10g |
$656.60 | 2023-09-02 | |
| Alichem | A219005376-25g |
2,4-Dibromonaphthalen-1-ol |
2050-49-9 | 97% | 25g |
$1015.05 | 2023-09-02 | |
| TRC | D426275-50mg |
2,4-Dibromo-1-naphthol |
2050-49-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426275-100mg |
2,4-Dibromo-1-naphthol |
2050-49-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D426275-500mg |
2,4-Dibromo-1-naphthol |
2050-49-9 | 500mg |
$ 115.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D858668-1g |
2,4-Dibromo-1-Naphthol |
2050-49-9 | ≥98% | 1g |
260.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0195-5g |
2,4-Dibromo-1-naphthol |
2050-49-9 | 98.0%(GC) | 5g |
￥590.0 | 2022-05-30 | |
| Chemenu | CM140709-25g |
2,4-Dibromonaphthalen-1-ol |
2050-49-9 | 97% | 25g |
$*** | 2023-03-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0195-5G |
2,4-Dibromo-1-naphthol |
2050-49-9 | >98.0%(GC) | 5g |
¥535.00 | 2023-06-14 |
2,4-Dibromo-1-naphthol Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2050-49-9)2,4-Dibromo-1-naphthol, ≥ 98.0%
Order Number:LE16435;LE116
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
2,4-Dibromo-1-naphthol Related Literature
-
1. 729. The preparation of o-aminophenyl sulphatesE. Boyland,D. Manson,Peter Sims J. Chem. Soc. 1953 3623
-
2. 582. Quinones. Part III. Addition reactions of 1: 4-naphthaquinones substituted in the 6-positionJ. M. Lyons,R. H. Thomson J. Chem. Soc. 1953 2910
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2050-49-9)2,4-Dibromo-1-naphthol, ≥ 98.0%
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry